Cas no 105366-34-5 (3-(5-hexylthiophen-2-yl)prop-2-enoic Acid)

• Product Name: 3-(5-hexylthiophen-2-yl)prop-2-enoic Acid
• CAS No: 105366-34-5
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 1153143
• PubChem ID: 71333495
• Update Time: 2025-04-20

3-(5-hexylthiophen-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-hexylthiophen-2-yl)prop-2-enoic Acid
• 105366-34-5
• DTXSID00761745

• Inchi： 1S/C13H18O2S/c1-2-3-4-5-6-11-7-8-12(16-11)9-10-13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
• InChI Key： GYCBZKVOTCLKHY-UHFFFAOYSA-N
• SMILES： S1C(C=CC(=O)O)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 238.10284
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3